Cas no 2868-12-4 (4,7-diamino-2-methyl-2,3-dihydro-1H-isoindole-1,3-dione)

• Product Name: 4,7-diamino-2-methyl-2,3-dihydro-1H-isoindole-1,3-dione
• CAS No: 2868-12-4
• MF: C₉H₉N₃O₂
• MW: 191.186661481857
• CID: 1435658
• PubChem ID: 85775048
• Update Time: 2025-06-12

4,7-diamino-2-methyl-2,3-dihydro-1H-isoindole-1,3-dione Chemical and Physical Properties

Names and Identifiers

• 1H-Isoindole-1,3(2H)-dione, 4,7-diamino-2-methyl-
• 4,7-diamino-2-methyl-2,3-dihydro-1H-isoindole-1,3-dione
• AKOS026743418
• 2868-12-4
• Z1262621185
• 3,6-diamino-N-methylphthalimide
• 4,7-diamino-2-methylisoindole-1,3-dione
• SCHEMBL23934207
• EN300-176678
• CAA86812

• Inchi： 1S/C9H9N3O2/c1-12-8(13)6-4(10)2-3-5(11)7(6)9(12)14/h2-3H,10-11H2,1H3
• InChI Key： NLYHOVUYOJUULF-UHFFFAOYSA-N
• SMILES： O=C1C2C(=CC=C(C=2C(N1C)=O)N)N

Computed Properties

• Exact Mass: 191.06957
• Monoisotopic Mass: 191.069476538g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 264
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 89.4Ų

Experimental Properties

• PSA: 89.42

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoindoles and derivatives Isoindolones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoindoles and derivatives Isoindolines Isoindolones

Additional information on 4,7-diamino-2-methyl-2,3-dihydro-1H-isoindole-1,3-dione

Introduction to 4,7-diamino-2-methyl-2,3-dihydro-1H-isoindole-1,3-dione (CAS No. 2868-12-4)

4,7-diamino-2-methyl-2,3-dihydro-1H-isoindole-1,3-dione, identified by its CAS number 2868-12-4, is a heterocyclic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound belongs to the isoindole class, a structural motif that is widely recognized for its diverse biological activities and potential applications in drug development. The presence of multiple amino and carbonyl functional groups in its molecular structure makes it a versatile scaffold for chemical modifications, enabling the synthesis of derivatives with tailored properties.

The structural framework of 4,7-diamino-2-methyl-2,3-dihydro-1H-isoindole-1,3-dione consists of a seven-membered aromatic ring fused to a six-membered cyclohexane ring, with amino substituents at the 4- and 7-position and a methyl group at the 2-position. This unique configuration imparts distinct electronic and steric properties to the molecule, making it an attractive candidate for further exploration in medicinal chemistry. The compound’s ability to participate in hydrogen bonding and form stable interactions with biological targets underscores its potential as a pharmacophore.

In recent years, there has been growing interest in isoindole derivatives due to their reported bioactivities, including antimicrobial, anti-inflammatory, and anticancer properties. The diamino functionality of 4,7-diamino-2-methyl-2,3-dihydro-1H-isoindole-1,3-dione allows for the facile introduction of additional substituents or modifications, which can be fine-tuned to enhance binding affinity and selectivity towards specific biological targets. This flexibility has made it a valuable building block in the design of novel therapeutic agents.

One of the most compelling aspects of 4,7-diamino-2-methyl-2,3-dihydro-1H-isoindole-1,3-dione is its role as a precursor in the synthesis of more complex molecules. Researchers have leveraged its structural features to develop inhibitors targeting enzymes involved in cancer progression and metabolic disorders. For instance, studies have demonstrated its utility in generating derivatives that modulate the activity of kinases and other signaling proteins. These findings highlight the compound’s potential as a lead compound or intermediate in the development of next-generation pharmaceuticals.

The chemical reactivity of 4,7-diamino-2-methyl-2,3-dihydro-1H-isoindole-1,3-dione also makes it a fascinating subject for synthetic organic chemistry investigations. Its ability to undergo various reactions such as nucleophilic substitution, cyclization, and condensation reactions allows chemists to explore diverse synthetic pathways. This adaptability has led to the development of novel synthetic strategies that could be applied to other heterocyclic systems beyond isoindoles.

Recent advancements in computational chemistry have further enhanced our understanding of 4,7-diamino-2-methyl-2,3-dihydro-1H-isoindole-1,3-dione’s interactions with biological targets. Molecular docking studies have revealed that this compound can bind effectively to proteins involved in neurodegenerative diseases and infectious disorders. These computational insights have guided experimental efforts toward optimizing its pharmacological profile. Such interdisciplinary approaches underscore the importance of integrating computational methods with traditional wet chemistry techniques to accelerate drug discovery processes.

The synthesis of 4,7-diamino-2-methyl-2,3-dihydro-1H-isooindole -1 ,3 -dione itself presents an interesting challenge due to its complex structural features. However , modern synthetic methodologies have made significant strides in improving both yield and purity . Techniques such as multi-step catalytic processes and microwave-assisted synthesis have been employed to streamline production while maintaining high chemical integrity . These innovations not only enhance efficiency but also reduce environmental impact , aligning with sustainable chemistry principles . p > < p > As research continues , we can expect even more innovative applications for this versatile compound . Its unique structural features offer opportunities for developing treatments against conditions where current therapies are limited . Collaborative efforts between academia , industry , and regulatory bodies will be crucial in translating these findings into tangible benefits for patients worldwide . p > < p > In summary , 4 , 7 - diamino - 2 - methyl - 2 , 3 - dihydro - 1 H - isoindole - 1 , 3 - dione ( CAS No . 2868 - 12 - 4 ) stands out as a promising entity within pharmaceutical research due to its diverse biological activities , synthetic adaptability , and potential therapeutic applications . The ongoing exploration into its derivatives promises exciting developments across multiple medical domains . p >